Cas no 1463506-79-7 (2-(3-fluorobenzoyl)propanedinitrile)

• Product Name: 2-(3-fluorobenzoyl)propanedinitrile
• CAS No: 1463506-79-7
• MF: C₁₀H₅FN₂O
• MW: 188.157905340195
• MDL: MFCD21642660
• CID: 5190235
• PubChem ID: 112732062
• Update Time: 2025-10-31

2-(3-fluorobenzoyl)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, 2-(3-fluorobenzoyl)-
• 2-(3-fluorobenzoyl)propanedinitrile

• MDL： MFCD21642660
• Inchi： 1S/C10H5FN2O/c11-9-3-1-2-7(4-9)10(14)8(5-12)6-13/h1-4,8H
• InChI Key： HCBUVBXECINOHO-UHFFFAOYSA-N
• SMILES： C(#N)C(C(=O)C1=CC=CC(F)=C1)C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-fluorobenzoyl)propanedinitrile

Professional Introduction to 2-(3-fluorobenzoyl)propanedinitrile (CAS No. 1463506-79-7)

2-(3-fluorobenzoyl)propanedinitrile, a compound with the chemical identifier CAS No. 1463506-79-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a 3-fluorobenzoyl group and a propanedinitrile backbone, exhibits unique structural and functional properties that make it a valuable candidate for various synthetic applications and potential therapeutic uses.

The structural framework of 2-(3-fluorobenzoyl)propanedinitrile consists of a benzene ring substituted with a fluorine atom, connected to a propanedinitrile moiety through an amide linkage. The presence of the fluorobenzoyl group introduces electronic and steric effects that can influence the reactivity and binding affinity of the molecule. This feature is particularly relevant in drug design, where modulating electronic properties can enhance target interaction and improve pharmacokinetic profiles.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to enhance metabolic stability, improve bioavailability, and increase binding affinity to biological targets. The 3-fluorobenzoyl group in 2-(3-fluorobenzoyl)propanedinitrile aligns with this trend, making it a promising scaffold for developing novel therapeutic agents. Researchers have been exploring its potential in various pharmacological contexts, including anti-inflammatory, anti-cancer, and antimicrobial applications.

One of the most compelling aspects of 2-(3-fluorobenzoyl)propanedinitrile is its versatility in synthetic chemistry. The compound serves as an intermediate in the synthesis of more complex molecules, allowing chemists to explore diverse structural modifications. The amide linkage in its structure provides a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability has made it a valuable tool in medicinal chemistry laboratories seeking to develop new drug candidates.

The potential therapeutic applications of 2-(3-fluorobenzoyl)propanedinitrile are supported by preliminary studies that highlight its interaction with biological targets. For instance, research suggests that compounds containing the fluorobenzoyl moiety may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings have prompted further investigation into the compound's mechanism of action and its potential as a lead molecule for drug development.

In the context of drug discovery, the synthesis and characterization of 2-(3-fluorobenzoyl)propanedinitrile have been facilitated by advances in synthetic methodologies. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the efficient preparation of this compound with high purity and yield. These advancements have not only streamlined the research process but also opened new avenues for exploring its pharmacological potential.

The role of computational chemistry in understanding the properties of 2-(3-fluorobenzoyl)propanedinitrile cannot be overstated. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers predict its efficacy and selectivity. These computational approaches complement experimental work by offering rapid and cost-effective screening of potential drug candidates.

The future prospects for 2-(3-fluorobenzoyl)propanedinitrile are promising, with ongoing research aimed at uncovering its full therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like 2-(3-fluorobenzoyl)propanedinitrile may play a crucial role in developing innovative treatments.

In conclusion, 2-(3-fluorobenzoyl)propanedinitrile (CAS No. 1463506-79-7) is a multifaceted compound with significant implications in pharmaceutical chemistry and medicinal research. Its unique structure, characterized by the presence of a 3-fluorobenzoyl group and a propanedinitrile backbone, offers numerous opportunities for synthetic manipulation and therapeutic application. As research progresses, this compound is poised to contribute to the development of novel drugs that address unmet medical needs.